Cas no 1361520-40-2 (5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid)
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid
-
- Inchi: 1S/C12H7Cl2NO3/c13-7-2-1-3-8(14)10(7)6-4-9(16)11(12(17)18)15-5-6/h1-5,16H,(H,17,18)
- InChI Key: KMIWJPMOSWOXSI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=NC(C(=O)O)=C(C=1)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 306
- XLogP3: 3.8
- Topological Polar Surface Area: 70.4
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002584-250mg |
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid |
1361520-40-2 | 97% | 250mg |
$748.00 | 2022-04-03 | |
| Alichem | A024002584-500mg |
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid |
1361520-40-2 | 97% | 500mg |
$940.80 | 2022-04-03 | |
| Alichem | A024002584-1g |
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid |
1361520-40-2 | 97% | 1g |
$1,663.20 | 2022-04-03 |
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid
Introduction to 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic Acid (CAS No. 1361520-40-2)
5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid, identified by its Chemical Abstracts Service number 1361520-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of picolinic acid derivatives, characterized by its unique structural motif that combines a pyridine ring with substituents that enhance its chemical reactivity and potential biological activity. The presence of both hydroxyl and dichlorophenyl groups in its molecular framework imparts distinct properties that make it a valuable intermediate in the development of novel therapeutic agents.
The molecular structure of 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid consists of a central pyridine ring substituted at the 3-position with a hydroxyl group and at the 5-position with a phenyl ring that is further chlorinated at the 2- and 6-positions. This arrangement creates a molecule with multiple reactive sites, enabling diverse chemical transformations and functionalization strategies. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby influencing pharmacological outcomes.
In recent years, there has been growing interest in exploring the pharmacological potential of picolinic acid derivatives due to their ability to interact with various biological pathways. 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid has been studied for its potential role as a precursor in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The dichlorophenyl moiety, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors for drug-like characteristics. Furthermore, the hydroxyl group provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.
One of the most compelling aspects of 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid is its utility in the synthesis of more complex molecules. Researchers have leveraged this compound as a building block in the development of inhibitors targeting enzymes involved in metabolic disorders and cancer progression. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against poly(ADP-ribose) polymerases (PARPs), which are enzymes implicated in DNA repair and cell survival pathways. The ability to modify both the hydroxyl and chloro-substituted phenyl groups allows for the creation of structurally diverse analogs with tailored biological activities.
The synthetic methodologies employed in the preparation of 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid highlight its significance as a synthetic intermediate. Traditional approaches often involve multi-step sequences starting from commercially available precursors such as 2,6-dichlorobenzaldehyde and picolinic acid derivatives. Advances in catalytic processes have enabled more efficient routes, including transition-metal-catalyzed cross-coupling reactions that facilitate the introduction of functional groups with high precision. These improvements not only enhance yield but also reduce waste, aligning with modern green chemistry principles.
From a biochemical perspective, 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid has been investigated for its interactions with metal ions, which play crucial roles in numerous enzymatic processes. The hydroxyl group can coordinate with metal centers such as iron or copper, potentially influencing redox reactions or enzyme kinetics. This property makes it relevant in studying metal-dependent diseases and developing metal-based therapeutics. Additionally, the dichlorophenyl ring can engage in π-stacking interactions with biomolecules, which may be exploited to improve drug delivery systems or enhance binding affinity.
The pharmaceutical industry has shown particular interest in picolinic acid derivatives due to their perceived safety profiles and well-documented metabolic pathways. While 5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid itself may not be directly used as a drug candidate, its derivatives offer promising leads for further development. Preclinical studies have begun to explore its potential applications in treating neurological disorders by modulating neurotransmitter levels or reducing neuroinflammation. The dichlorophenyl substituent is thought to contribute to blood-brain barrier penetration, making it an attractive scaffold for central nervous system (CNS) drug discovery.
In conclusion,5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid (CAS No. 1361520-40-2) represents a fascinating compound at the intersection of synthetic chemistry and pharmacology. Its unique structural features provide opportunities for designing molecules with diverse therapeutic effects. As research continues to uncover new applications for this derivative and related compounds,5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid is poised to remain a cornerstone in medicinal chemistry innovation.
1361520-40-2 (5-(2,6-Dichlorophenyl)-3-hydroxypicolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)